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Compound of Interest

Compound Name: C.I. Disperse yellow 70

Cat. No.: B1143457 Get Quote

C.I. Disperse Yellow 70: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical and physical properties of C.I.
Disperse Yellow 70, a monoazo disperse dye. The information is compiled to support research

and development activities, with a focus on its molecular characteristics. Due to the proprietary

nature of industrial chemical production, detailed experimental protocols for the synthesis and

analysis of C.I. Disperse Yellow 70 are not publicly available. However, this guide furnishes

general methodologies and a representative analytical workflow.

Core Properties and Data
C.I. Disperse Yellow 70 is identified by the CAS Registry Number 12223-91-5.[1] Its

fundamental molecular and physical data are summarized in the table below.
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Property Value Source

Molecular Formula C₂₄H₁₇N₅O₅ [1]

Molecular Weight 455.42 g/mol [1]

CAS Registry Number 12223-91-5 [1]

C.I. Number 11900 [1]

Synonyms

5-{[4-(2,4-

Dinitroanilino)phenyl]diazenyl}

[1,1'-biphenyl]-2-ol

Molecular Structure Class Single Azo [1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of C.I. Disperse
Yellow 70 are proprietary and not available in the public domain, this section outlines the

general principles and common methodologies employed for disperse dyes.

General Synthesis Method
The manufacturing process for C.I. Disperse Yellow 70 involves a multi-step chemical

synthesis.[1] The general procedure is as follows:

Condensation: The synthesis begins with the condensation reaction of 1-Chloro-2,4-

dinitrobenzene and Benzene-1,4-diamine. This reaction forms the intermediate product, C.I.

Disperse Yellow 9.

Diazotization: The resulting C.I. Disperse Yellow 9 undergoes diazotization, a process that

converts the primary aromatic amine group into a diazonium salt.

Coupling: The final step is the coupling of the diazonium salt with 2-hydroxyphenylbenzene

(2-phenylphenol). This reaction forms the final C.I. Disperse Yellow 70 molecule.

Analytical Workflow: A General Approach
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A common analytical technique for the characterization and purity assessment of disperse dyes

is High-Performance Liquid Chromatography (HPLC). A general workflow for the analysis of a

disperse dye sample, adaptable for C.I. Disperse Yellow 70, is illustrated in the diagram

below.
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Sample Preparation

HPLC Analysis

Data Processing

Disperse Dye Sample

Dissolution in a suitable solvent (e.g., DMF, Acetonitrile)

Dilution to working concentration

Filtration through a 0.45 µm filter

Injection into HPLC system

Prepared Sample

Separation on a reversed-phase C18 column

UV-Vis or PDA detection at maximum absorbance wavelength

Generation of chromatogram

Raw Data

Peak integration and area measurement

Quantification and purity assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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